Cas no 168123-82-8 (7-bromo-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione)

7-bromo-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione structure

168123-82-8 structure

Product Name:7-bromo-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione

CAS No:168123-82-8

MF:C₇H₄BrN₃O₂

MW:242.029560089111

MDL:MFCD00460131

CID:111070

PubChem ID:727370

Update Time:2025-04-18

7-bromo-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

- 7-Bromopyrido[2,3-b]pyrazine-2,3(1H,4H)-dione
- Pyrido[2,3-b]pyrazine-2,3-dione,7-bromo-1,4-dihydro-
- 7-bromo-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione
- 7-Bromo-2,3-dioxo-1,4-dihydro-pyrido[2,3-b]pyrazine
- 7-broMo-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione
- 7-Bromo-1,4-dihydro-pyrido[2,3-b]pyrazine-2,3-dione
- 7-bromopyridino[2,3-b]pyrazine-2,3-diol
- Oprea1_534324
- Oprea1_233975
- SMQUNTGAPNGDHP-UHFFFAOYSA-N
- BDBM50170244
- M
- FS-2433
- CHEMBL122339
- 7-bromopyrido[3,2-b]pyrazine-2,3(1H,4H)-dione
- SR-01000088135
- MFCD00460131
- 168123-82-8
- DS-0315
- FT-0645493
- EN300-235871
- SCHEMBL8478807
- AMY1740
- CS-0074255
- DTXSID60352471
- F0914-0028
- 7-Bromo-2,3-dioxo-1,4-dihydro-pyrido[2,3-b] pyrazine
- SY061031
- 7-bromopyrido[2,3-b]pyrazin-2,3-diol
- AKOS005207452
- AKOS001699609
- SR-01000088135-1
- 7-bromo-1H,5H-pyrido[2,3-b]pyrazine-2,3-dione
- DB-064675
- Pyrido[2,3-b]pyrazine-2,3-dione, 7-bromo-1,4-dihydro-
- 7-bromopyrido[2,3-b]pyrazine-2,3-diol
- AG-690/34682033
- 7-bromo-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione
- MDL： MFCD00460131
- Inchi： 1S/C7H4BrN3O2/c8-3-1-4-5(9-2-3)11-7(13)6(12)10-4/h1-2H,(H,10,12)(H,9,11,13)
- InChI Key： SMQUNTGAPNGDHP-UHFFFAOYSA-N
- SMILES： BrC1C=NC2=C(C=1)NC(C(N2)=O)=O

Computed Properties

Exact Mass: 240.94900
Monoisotopic Mass: 240.94869g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 71.1
XLogP3: 0.4

Experimental Properties

Boiling Point: 527℃ at 760 mmHg
PSA: 78.61000
LogP: 0.37390

7-bromo-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM127644-1g	7-bromo-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione	168123-82-8	95%	1g	$196	2021-08-05
Chemenu	CM127644-5g	7-bromo-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione	168123-82-8	95%	5g	$548	2021-08-05
Chemenu	CM127644-10g	7-bromo-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione	168123-82-8	95%	10g	$932	2021-08-05
TRC	B698903-25mg	7-Bromopyrido[2,3-b]pyrazine-2,3(1h,4h)-dione	168123-82-8		25mg	$ 64.00	2023-04-18
TRC	B698903-50mg	7-Bromopyrido[2,3-b]pyrazine-2,3(1h,4h)-dione	168123-82-8		50mg	$ 75.00	2023-04-18
TRC	B698903-100mg	7-Bromopyrido[2,3-b]pyrazine-2,3(1h,4h)-dione	168123-82-8		100mg	$ 87.00	2023-04-18
TRC	B698903-250mg	7-Bromopyrido[2,3-b]pyrazine-2,3(1h,4h)-dione	168123-82-8		250mg	$ 98.00	2023-04-18
abcr	AB283686-250 mg	7-Bromo-1,4-dihydro-pyrido[2,3-b]pyrazine-2,3-dione, 95%; .	168123-82-8	95%	250 mg	€107.20	2023-07-20
abcr	AB283686-1 g	7-Bromo-1,4-dihydro-pyrido[2,3-b]pyrazine-2,3-dione, 95%; .	168123-82-8	95%	1 g	€180.20	2023-07-20
eNovation Chemicals LLC	Y0980453-10g	7-Bromopyrido[2,3-b]pyrazine-2,3(1H,4H)-dione	168123-82-8	95%	10g	$920	2024-08-02

7-bromo-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione Production Method

7-bromo-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
3. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
4. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
5. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130

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